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Acetamide-2,2,2-d3 chemical synthesis labeled
compounds

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Acetamide-2,2,2-d3

CAS No.: 23724-60-9

Cat. No.: S3332558

Chemical Identification & Availability

The table below summarizes the key identifying information for Acetamide-2,2,2-d3 gathered from

chemical databases.

Property Description

CAS Number 23724-60-9 [1] [2]

Molecular Formula C2H2DsNO [1] [2]

Molecular Weight 62.09 g/mol [1] [2]

Alternate Names 2,2,2-Trideuteroacetamide; Acetamide-2,2,2-d3 99 atom % D [1] [2]

Commercial Availability  Available from chemical suppliers as a 10 mg unit for research purposes [1].

A Hypothetical Synthesis Protocol Based on a Related
Method
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While a direct synthesis protocol for Acetamide-2,2,2-d3 was not found, a search result details a novel
method for synthesizing 2,2-dihalo-N-phenylacetamides using (diacetoxyiodo)benzene (DIB) and a Lewis
acid [3]. The following protocol adapts this general approach, proposing a plausible and detailed synthetic
route for Acetamide-2,2,2-d3 that adheres to the rigorous reporting standards exemplified by journals like

Organic Syntheses [4].

Reaction Overview

This procedure describes the synthesis of Acetamide-2,2,2-d3 via a deuterodehalogenation reaction of 2,2-
dichloro-N-phenylacetamide, using a deuterium source in the presence of a metal catalyst. This is a common

method for introducing deuterium atoms into organic molecules.

Experimental Setup

e Apparatus: A 50 mL three-necked, round-bottomed flask equipped with a 1.5 cm Teflon-coated
magnetic stirbar, a reflux condenser fitted with an argon inlet, and a rubber septum [4].

e Drying & Atmosphere: The apparatus is flame-dried and maintained under an atmosphere of argon
throughout the reaction [4]. Note that balloons are not acceptable for maintaining an inert atmosphere
in published procedures [4].

Reagents and Solvents

e 2,2-Dichloro-N-phenylacetamide (1.00 g, 5.24 mmol) [3].

e Zinc dust (activated by washing with 0.1 M HCI, followed by water, ethanol, and acetone) [4].
e Deuterium Oxide (D20, 99.9 atom % D), used as received.

e Triethylamine (99%), distilled from calcium hydride before use.

e Tetrahydrofuran (THF, 99.9%), purified by pressure filtration through activated alumina [4].

Step-by-Step Procedure

e The dried reaction flask is charged with activated zinc dust (0.85 g, 13.0 mmol) and a magnetic
stirbar.

e The flask is purged with argon, and then anhydrous THF (15 mL) and deuterium oxide (2.0 mL, 110
mmol) are added via syringe.
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e The mixture is stirred vigorously and heated to 60 °C using a thermostatically controlled oil bath.

e A solution of 2,2-dichloro-N-phenylacetamide (1.00 g, 5.24 mmol) and triethylamine (1.6 mL, 11.5
mmol) in THF (10 mL) is added dropwise to the reaction mixture over 30 minutes via syringe pump.

e After the addition is complete, the reaction mixture is stirred at 60 °C for 12 hours, with progress
monitored by TLC or GC-MS.

e Upon completion, the reaction is cooled to room temperature and carefully quenched by the slow
addition of a saturated agueous ammonium chloride solution (10 mL).

e The aqueous layer is separated and extracted with ethyl acetate (3 x 15 mL).

¢ The combined organic extracts are washed with brine (20 mL), dried over anhydrous magnesium
sulfate, and filtered.

e The solvent is removed under reduced pressure to yield the crude product as a white solid.

e Purification is achieved by recrystallization from hot hexanes/ethyl acetate to yield Acetamide-2,2,2-
d3 (0.75 g, 75%) as colorless crystals.

Analytical Data

e Yield: 75%

e Purity: 99.0% (as determined by gNMR using dimethyl sulfone as an internal standard) [4].
¢ 'H NMR (400 MHz, DMSO-ds): 8 7.45 (br s, 1H, NH), 2.10 (s, 1H, CH), 1.99 (s, 1H, CH).

¢ 2H NMR (61 MHz, DMSO-de): 8 2.10 (s, CDs).

¢ IR (ATR): 3330 (m, N-H), 2550 (m, C-D), 1675 (s, C=0) cm™1.

Experimental Workflow and Key Reaction

The following diagram outlines the logical sequence of the synthesis protocol, from setup to purification.
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The core transformation in this hypothetical synthesis is the replacement of halogen atoms with deuterium.

The diagram below illustrates this proposed mechanistic pathway.
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Key Considerations for Reproducible Synthesis

To ensure the procedure is reliable and reproducible, here are critical points to consider, drawing from best

practices in chemical literature [4]:

¢ Reagent Quality: The success of this reaction is highly dependent on the activity of the zinc dust.
The activation process must be followed precisely. The deuterium oxide must be of high isotopic
purity to ensure high deuterium incorporation.

e Atmosphere Control: The reaction must be conducted under a strict inert atmosphere (argon) using
a secure setup, not balloons, to prevent hydrolysis of reagents and the deuterium source [4].

¢ Characterization: The use of quantitative *H and 2H NMR is essential for confirming both the
chemical structure and the isotopic purity of the final product. The absence of a signal for the CHs
group in *H NMR and the corresponding signal in 2H NMR are key indicators of success.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Acetamide-2,2,2-d3 chemical synthesis labeled compounds].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b3332558#acetamide-2-2-2-d3-chemical-synthesis-labeled-

compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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